Cas no 146905-24-0 (4,7,8-Trihydroxy-3-(4-hydroxyphenyl)dibenzo[b,d]furan-1,2-diyl diacetate)

• Product Name: 4,7,8-Trihydroxy-3-(4-hydroxyphenyl)dibenzo[b,d]furan-1,2-diyl diacetate
• CAS No: 146905-24-0
• MF: C₂₂H₁₆O₉
• MW: 424.357047080994
• CID: 837101
• PubChem ID: 10002448
• Update Time: 2025-04-19

4,7,8-Trihydroxy-3-(4-hydroxyphenyl)dibenzo[b,d]furan-1,2-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• 4,7,8-Trihydroxy-3-(4-hydroxyphenyl)dibenzo[b,d]furan-1,2-diyl diacetate
• 1,2-Diacetoxy-4,7,8- trihydroxy-3-(4-hydroxyphenyl)dibenzofuran
• 1,2-Diacetoxy-4,7,8-trihydroxy-
• 1,2-Diacetoxy-4,7,8-trihydroxy-3-(4-hydroxyphenyl)dibenzofuran
• 1,2,4,7,8-Dibenzofuranpentol, 3-(4-hydroxyphenyl)-, 1,2-diacetate
• 1,2-Diacetoxy-4,7,8- trihydroxy-
• BL-V
• [ "" ]
• 3-(4-Hydroxyphenyl)-1,2,4,7,8-dibenzofuranpentol 1,2-diacetate
• 4,7,8-Trihydroxy-3-(4-hydroxyphenyl)dibenzo[b,d]furan-1,2-diyldiacetate
• BL V
• 1,2-Diacetoxy-4,7,8-
• CHEBI:179155
• 1,2-diacetoxy-3-(4'-hydroxyphenyl)-4,7,8-trihydroxy-dibenzofuran
• 3-(acetyloxy)-6,11,12-trihydroxy-5-(4-hydroxyphenyl)-8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(13),2,4,6,9,11-hexaen-4-yl acetate
• [1-acetyloxy-4,7,8-trihydroxy-3-(4-hydroxyphenyl)dibenzofuran-2-yl] Acetate
• 146905-24-0
• CHEMBL3238009
• [1-acetyloxy-4,7,8-trihydroxy-3-(4-hydroxyphenyl)dibenzouran-2-yl] acetate
• AKOS022184726

• Inchi： 1S/C22H16O9/c1-9(23)29-21-17(11-3-5-12(25)6-4-11)19(28)20-18(22(21)30-10(2)24)13-7-14(26)15(27)8-16(13)31-20/h3-8,25-28H,1-2H3
• InChI Key： YJCDGKMVAYETOP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C2C(=C(C(C3C=CC(=CC=3)O)=C(C1=2)O)OC(C)=O)OC(C)=O)O)O

Computed Properties

• Exact Mass: 424.07900
• Monoisotopic Mass: 424.07943208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.544±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 146.66000
• LogP: 3.92600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether